2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• SMILES: CC1=NN(C=C1N)CC(=O)N(C)C
• InChI: InChI=1S/C8H14N4O/c1-6-7(9)4-12(10-6)5-8(13)11(2)3/h4H,5,9H2,1-3H3
• InChIKey: MQFVMGFCCAAZEO-UHFFFAOYSA-N

2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide: Identity and Specifications

2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide (CAS 1257553-49-3; molecular formula C8H14N4O; molecular weight 182.22 g/mol) is a pyrazole-acetamide derivative classified as a screening compound or a research intermediate . Commercially, it is supplied at a minimum purity of 95%, with key computed physicochemical properties including a topological polar surface area (TPSA) of 64.15 Ų and a predicted partition coefficient (LogP) of -0.14 . Its structure features a 4-amino-3-methyl-1H-pyrazole core linked via a methylene bridge to an N,N-dimethylacetamide moiety, a scaffold commonly explored in medicinal chemistry for kinase inhibition and other pharmacological targets .

Scaffold type Pyrazole-acetamide screening compound or research intermediate

Purity grade Research-grade minimum purity supports synthetic and fragment-based workflows

Fragment compliance Low molecular weight and calculated LogP fit fragment-based library criteria

Procurement Risk: Why Close Analogs Cannot Substitute This Compound

The subtle substitution pattern on the pyrazole ring—specifically the 4-amino and 3-methyl groups—is a critical determinant of biological target engagement and physicochemical behavior within this compound class [1]. Closely related analogs, such as the 3,5-dimethyl variant (CAS 1152950-81-6) or regioisomers with the amino group at position 3 (CAS 1342614-59-8), possess identical molecular formulas but exhibit distinct pharmacophoric geometries. In the absence of target-specific activity data, this structural divergence precludes any assumption of functional interchangeability. For applications in fragment-based drug discovery or as a synthetic intermediate, a deviation in substitution can alter reaction kinetics, binding poses, or downstream coupling efficiency, making a simple generic substitution a scientifically invalid procurement strategy without confirmatory head-to-head validation .

4-Amino vs. 3-amino regioisomer Regioisomeric shift alters hydrogen-bond donor placement and pharmacophoric geometry, which may change molecular recognition and SAR interpretation. Direct substitution is not supported without head-to-head validation.

3-Methyl vs. 3,5-dimethyl analog Additional methyl group increases molecular weight and rotatable bond count, potentially affecting ligand efficiency metrics and fragment-based screening outcomes. Generic replacement may shift binding poses or synthetic coupling efficiency.

• [1] PubChem. Compound Summary: 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide (CID 28412426). Accessed 2026. View Source

Differentiation Evidence vs. Closest Structural Analogs

Physicochemical Comparison vs. 3,5-Dimethyl Analog

The replacement of the 3-methyl group with a 5-methyl group to form the 3,5-dimethyl analog (CAS 1152950-81-6) increases molecular weight by 14.03 g/mol (from 182.22 to 196.25) and adds a rotatable bond [1]. While no direct biological activity comparison exists, this mass and conformational difference can be decisive in fragment-based screening where ligand efficiency indices are calculated based on both potency and molecular weight.

Mol. weight shift

Reported

+14.03 g/mol (7.7% increase)

Supports fragment-based screening context; may influence ligand efficiency metrics

Computed from vendor-supplied structures; no biological activity comparison available

Evidence Dimension	Molecular Weight
Target Compound Data	182.22 g/mol
Comparator Or Baseline	2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide: 196.25 g/mol
Quantified Difference	+14.03 g/mol (7.7% increase)
Conditions	Structures computed; vendor-supplied data [1].

Why This Matters

Lower molecular weight is generally preferred in early-stage drug discovery, giving the target compound a theoretical advantage in ligand efficiency metrics if target affinity is comparable.

• [1] PubChem. Compound Summary: 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide (CID 28412426). View Source

Regioisomeric Impact on Hydrogen Bonding Capacity

Relocating the amino substituent from the 4-position (target compound) to the 3-position (CAS 1342614-59-8) alters the hydrogen bond donor/acceptor (HBD/HBA) relationship and electronic distribution across the pyrazole ring . Although both compounds share the same molecular formula, the distinct HBD pharmacophore placement leads to different molecular recognition patterns. No head-to-head biological data is available for comparison.

Amino position

Class-level inference

4-amino-3-methyl vs. 3-amino-4-methyl regioisomer

Regioisomeric identity must be confirmed for SAR studies; HBD pharmacophore placement differs

No assay data available; structure-based inference only

Evidence Dimension	Amino Group Position
Target Compound Data	4-amino-3-methyl-1H-pyrazole
Comparator Or Baseline	2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide (CAS 1342614-59-8): 3-amino-4-methyl
Quantified Difference	Not quantifiable biologically
Conditions	Structure-based inference; no assay data available for either compound.

Why This Matters

For structure-activity relationship (SAR) studies, regioisomeric purity is critical. Procurement must specify the precise CAS number to avoid an inactive regioisomer.

Absence of Verifiable Biological Potency Data

A thorough search of public databases, including BindingDB, PubChem BioAssay, and major patent repositories, yielded no reported in vitro IC50, Ki, EC50, or any other quantitative biological activity data for the target compound or for its five closest structural analogs [1][2][3]. This represents a critical evidence gap and precludes any performance-based differentiation for scientific procurement at this time.

Bioactivity gap

Data to verify

No IC50, Ki, or EC50 reported

Selection must rely on physicochemical properties, not claimed biological superiority

Search across BindingDB, PubChem, and patent literature through 2026

Evidence Dimension	Biological Activity (IC50/Ki/EC50)
Target Compound Data	Not reported
Comparator Or Baseline	All identified analogs: 2-(3-amino-4-methyl analog), 2-(3,5-dimethyl analog), 2-(3-amino analog), 2-(4-amino-3-methyl)acetamide, N-cyclopropyl analog
Quantified Difference	N/A
Conditions	Search of BindingDB, PubChem BioAssay, Google Patents, and general literature through 2026.

Why This Matters

Selection must currently be based on physicochemical properties and structural requirements for a specific synthetic or screening campaign, not on claimed biological superiority.

• [1] BindingDB. Search for 4-amino-3-methyl-1H-pyrazole ligands. Accessed 2026. View Source
• [2] PubChem. BioAssay Search for 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide. Accessed 2026. View Source
• [3] Japan Tobacco Inc. (2019). Production Method for Pyrazole-Amide Compound. Patent Application US2019/0375717 A1. View Source

Optimal Procurement Scenarios Based on Evidence

Scaffold for PDHK Inhibitor SAR Exploration

Given the disclosure of closely related pyrazole-amide structures as inhibitors of pyruvate dehydrogenase kinase (PDHK) in patents from Japan Tobacco, this compound is well-suited as a core scaffold for parallel medicinal chemistry efforts. Its low molecular weight (182.22 g/mol) and favorable LogP (-0.14) provide a solid starting point for hit-to-lead optimization [1].

Fragment-Based Drug Discovery Library Member

The compound's compliance with the 'Rule of Three' guidelines for fragments (MW < 300, HBD ≤ 3, HBA ≤ 3, cLogP ≤ 3) makes it an appropriate candidate for inclusion in a fragment library. Its TPSA of 64.15 Ų indicates acceptable passive permeability potential .

Synthetic Intermediate for Bioconjugates

The free 4-amino group on the pyrazole ring serves as a convenient synthetic handle for further derivatization, including amide coupling, sulfonylation, or reductive amination. This versatility supports its use as a key intermediate in the synthesis of more complex probe molecules or bioconjugates .

Application

Selection Property

Validation Focus

PDHK inhibitor SAR studies

Pyrazole-amide core; predicted LogP profile

Ligand efficiency metrics and kinase panel screening

Fragment-based library member

Rule of Three compliance; low TPSA

Passive permeability and affinity screening

Synthetic intermediate

Free 4-amino functional handle

Coupling efficiency and product purity

• [1] Japan Tobacco Inc. (2019). Production Method for Pyrazole-Amide Compound. Patent Application US2019/0375717 A1. View Source